Cas no 1342286-88-7 (3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine)

• Product Name: 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine
• CAS No: 1342286-88-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6245612
• PubChem ID: 64221539
• Update Time: 2025-05-20

3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• AKOS013542156
• EN300-1146383
• 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine
• 1342286-88-7

• Inchi： 1S/C13H17NO/c1-2-11-5-4-10(6-12(11)3-1)9-15-13-7-14-8-13/h4-6,13-14H,1-3,7-9H2
• InChI Key： FHFPTLIWJFCEOZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC2CCCC=2C=1)C1CNC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine

Exploring 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine (CAS No. 1342286-88-7): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine (CAS No. 1342286-88-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azetidine ring and 2,3-dihydro-1H-indene moiety, represents a promising scaffold for drug discovery and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and biological relevance, aligning with current trends in small molecule therapeutics and targeted drug design.

The structural elegance of 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine lies in its hybrid architecture, combining a rigid indenyl group with a flexible azetidine ring. This duality enables interactions with diverse biological targets, making it a candidate for modulating G-protein-coupled receptors (GPCRs) or enzyme inhibitors—topics frequently searched in AI-driven drug discovery platforms. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, areas where users often seek breakthroughs.

From a synthetic perspective, the CAS No. 1342286-88-7 compound exemplifies modern green chemistry principles. Its preparation often involves catalytic C-O bond formation, a hotspot in sustainable synthesis. Laboratories optimizing such protocols may leverage machine learning to predict reaction yields—a trending search query among chemists. The compound’s methoxyazetidine segment also aligns with interest in bioisosteres, a term gaining traction in medicinal chemistry forums.

Beyond therapeutics, 3-[(2,3-dihydro-1H-inden-5-yl)methoxy]azetidine finds niche applications in material science. Its aromatic and aliphatic hybrid structure could contribute to organic semiconductors or liquid crystals, addressing demands for flexible electronics—a frequently searched topic. The compound’s stability under physiological conditions further fuels exploration in drug delivery systems, another high-interest area.

In conclusion, CAS No. 1342286-88-7 embodies the intersection of innovation and practicality. Its multifaceted profile—spanning drug development, sustainable synthesis, and advanced materials—resonates with contemporary scientific inquiries. As research evolves, this compound may unlock answers to pressing questions in precision medicine and smart materials, cementing its relevance in next-generation science.